Cas no 26465-37-2 (Dimethyl 2-(2-nitrophenyl)malonate)

• Product Name: Dimethyl 2-(2-nitrophenyl)malonate
• CAS No: 26465-37-2
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• MDL: MFCD03617780
• CID: 242668
• PubChem ID: 5192815
• Update Time: 2025-09-22

Dimethyl 2-(2-nitrophenyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(2-nitrophenyl)malonate
• dimethyl 2-(2-nitrophenyl)propanedioate
• NULL
• Propanedioic acid,2-(2-nitrophenyl)-, 1,3-dimethyl ester
• (2-Nitro-phenyl)-malonsaeure-dimethylester
• dimethyl 2-(2-nitrophenyl)propane-1,3-dioate
• dimethyl(2-nitrophenyl)malonate
• HMS2315L07
• Propanedioic acid, 2-(2-nitrophenyl)-, 1,3-dimethyl ester
• MFCD03617780
• CS-0316281
• BBA46537
• A877220
• CHEMBL1370629
• SCHEMBL12788041
• FT-0679934
• 1,3-dimethyl 2-(2-nitrophenyl)propanedioate
• F79950
• J-520350
• MLS000541341
• AKOS005069636
• 12T-0006
• 2-(2-Nitrophenyl)malonic acid dimethyl ester
• DIMETHYL2-(2-NITROPHENYL)MALONATE
• CCG-260151
• DTXSID90409341
• NCGC00161165-02
• NCGC00161165-01
• SMR000126199
• 26465-37-2

• MDL： MFCD03617780
• Inchi： 1S/C11H11NO6/c1-17-10(13)9(11(14)18-2)7-5-3-4-6-8(7)12(15)16/h3-6,9H,1-2H3
• InChI Key： YDGNTNNTVUTSQE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.05900
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Melting Point: 48-50°C
• PSA: 98.42000
• LogP: 1.54760

Dimethyl 2-(2-nitrophenyl)malonate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes